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Compound of Interest

4-Formyl-2-methoxyphenyl
Compound Name:
methanesulfonate

Cat. No.: B1333864

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological significance of 4-Formyl-2-methoxyphenyl
methanesulfonate. This document is intended to serve as a valuable resource for researchers
and professionals engaged in chemical synthesis, drug discovery, and materials science. All
guantitative data is presented in structured tables, and where applicable, experimental
protocols and logical workflows are detailed and visualized.

Chemical Identity and Physicochemical Properties

4-Formyl-2-methoxyphenyl methanesulfonate is an organic compound characterized by a
vanillin core functionalized with a methanesulfonyl group. This modification of the phenolic
hydroxyl group can significantly alter the parent molecule's chemical reactivity and biological
activity.

Identifiers and Molecular Structure
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Property Value Citation
4-formyl-2-methoxyphenyl
IUPAC Name Y ypheny
methanesulfonate
CAS Number 52200-05-2 [1]
Molecular Formula CoH1005S [2]
Molecular Weight 230.24 g/mol [2]
CS(=0)
SMILES (=0)OC1=CC=C(C=0)C=C10
C
InChl=1S/C9H1005S/c1-14-9-
InChl 4-7(5-10)2-3-8(9)15-

16(6,11)12/h2-5H,1,6H3

Physical and Chemical Properties

Quantitative physical properties for 4-Formyl-2-methoxyphenyl methanesulfonate are not

extensively reported in publicly available literature. The data presented below is based on

available information and computational predictions for structurally similar compounds.

Property

Value

Citation

Physical State

Solid (predicted)

Melting Point Not available
Boiling Point Not available
Solubility Not available
Purity Min. 95% (as commercially

available)

[2]

Synthesis and Purification
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While a specific, detailed experimental protocol for the synthesis of 4-Formyl-2-
methoxyphenyl methanesulfonate is not readily available in peer-reviewed literature, a
general synthetic approach can be inferred from standard organic chemistry principles and
procedures for analogous compounds. The most logical synthetic route starts from the readily
available and inexpensive natural product, vanillin.

Synthetic Pathway

The synthesis involves the reaction of vanillin with methanesulfonyl chloride in the presence of
a base. The base is crucial for deprotonating the phenolic hydroxyl group of vanillin, thereby
activating it for nucleophilic attack on the sulfur atom of methanesulfonyl chloride.

Vanillin
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Caption: Proposed synthesis of 4-Formyl-2-methoxyphenyl methanesulfonate from vanillin.

General Experimental Protocol (Hypothetical)

o Dissolution: Dissolve vanillin in a suitable anhydrous solvent such as dichloromethane
(DCM) or chloroform in a round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon).
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» Addition of Base: Add a stoichiometric equivalent or slight excess of a non-nucleophilic base,
such as pyridine or triethylamine, to the solution. Stir the mixture at room temperature for a
short period.

o Addition of Mesyl Chloride: Cool the reaction mixture in an ice bath (0 °C). Slowly add
methanesulfonyl chloride dropwise to the stirred solution.

o Reaction: Allow the reaction to proceed at room temperature for several hours, monitoring
the progress by thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction with water or a dilute acid solution. Separate
the organic layer and wash it sequentially with dilute acid, saturated sodium bicarbonate
solution, and brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced
pressure to obtain the crude product.

Purification

The crude 4-Formyl-2-methoxyphenyl methanesulfonate can be purified using standard
laboratory techniques:

» Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent (e.g.,
ethanol, ethyl acetate) and allow it to cool slowly to form crystals.

e Column Chromatography: For higher purity, the compound can be purified by flash column
chromatography on silica gel, using an appropriate solvent system (e.g., a mixture of hexane
and ethyl acetate).

Analytical Characterization

The identity and purity of synthesized 4-Formyl-2-methoxyphenyl methanesulfonate would
be confirmed using standard analytical techniques.

Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR spectroscopy would confirm the presence of the formyl proton, aromatic protons,
methoxy protons, and the methyl protons of the methanesulfonyl group, with characteristic
chemical shifts and coupling patterns.

o 13C NMR spectroscopy would show distinct signals for the carbonyl carbon, aromatic
carbons, methoxy carbon, and the methyl carbon of the methanesulfonyl group.

e Mass Spectrometry (MS): Mass spectral analysis would confirm the molecular weight of the
compound. High-resolution mass spectrometry (HRMS) would provide the exact mass,
confirming the molecular formula.

« Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for
the carbonyl group of the aldehyde, the sulfonyl group, and the aromatic ring.

Chromatographic Analysis

o High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for
assessing the purity of the compound. A suitable reversed-phase column with a mobile
phase consisting of a mixture of water and an organic solvent (e.g., acetonitrile or methanol)
would be employed. The purity is determined by the peak area percentage.
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Caption: General workflow for the purification and analysis of the target compound.

Potential Biological Activity and Applications

While specific biological data for 4-Formyl-2-methoxyphenyl methanesulfonate is scarce,
the broader class of aryl sulfonamides and methanesulfonates has been investigated for a
range of biological activities.

Inferred Biological Significance
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» Anti-inflammatory Activity: Some aryl methyl sulfones have been shown to be potent
inhibitors of cyclooxygenase (COX) enzymes, suggesting potential anti-inflammatory
properties.[3][4]

o Antimicrobial Activity: Arylsulfonamide derivatives have been synthesized and evaluated for
their antibacterial and antifungal activities.[5] The electronic properties of the substituents on
the aromatic rings appear to play a crucial role in their bioactivity.[5]

» Anticancer Activity: Certain derivatives of related compounds, such as 4-allyl-2-
methoxyphenol, have shown cytotoxicity against human breast cancer cells.[6]

The introduction of the methanesulfonate group to the vanillin scaffold may modulate its
pharmacokinetic and pharmacodynamic properties, potentially leading to novel therapeutic
agents.
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Caption: Inferred potential biological activities based on related compound classes.

Safety and Handling

Detailed toxicology data for 4-Formyl-2-methoxyphenyl methanesulfonate is not available.
Standard laboratory safety precautions should be followed when handling this compound. This
includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a
lab coat. The compound should be handled in a well-ventilated area or a fume hood.
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Conclusion

4-Formyl-2-methoxyphenyl methanesulfonate is a derivative of vanillin with potential for
further investigation in medicinal chemistry and materials science. While comprehensive
experimental data is currently limited, this guide provides a foundational understanding of its
properties, a plausible synthetic route, and an overview of its potential biological significance
based on related structures. Further research is warranted to fully elucidate its physicochemical
characteristics and biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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